Methyl 4-bromo-5-chloro-2-hydroxybenzoate

• IUPAC Name: methyl 4-bromo-5-chloro-2-hydroxybenzoate
• InChI: InChI=1S/C8H6BrClO3/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3,11H,1H3
• InChI Key: HBLLQAAMTGHSNF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1O)Br)Cl
• Molecular Formula: C8H6BrClO3
• Molecular Weight: 265.49 g/mol
• CAS RN: 1935327-46-0

Description

“Methyl 4-bromo-5-chloro-2-hydroxybenzoate” is a chemical compound with the molecular formula C8H6BrClO3. It has a molecular weight of 265.49 and its IUPAC name is "methyl 4-bromo-5-chloro-2-hydroxybenzoate". The compound is a solid at room temperature.

Synthesis Analysis

The synthesis of “Methyl 4-bromo-5-chloro-2-hydroxybenzoate” involves taking a compound (35.2 g, 140 mmol) dissolved in methanol (200 ml), and slowly adding concentrated sulfuric acid (10 ml). The mixture is then heated at 70°C for 24 hours.

Molecular Structure Analysis

The InChI code for “Methyl 4-bromo-5-chloro-2-hydroxybenzoate” is 1S/C8H6BrClO3/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3,11H,1H3. The average mass of the compound is 265.488 Da and the monoisotopic mass is 263.918884 Da.

Physical And Chemical Properties Analysis

“Methyl 4-bromo-5-chloro-2-hydroxybenzoate” is a solid at room temperature. It has a molecular weight of 265.49.

Scientific Research Applications

• Substitution Reactions : A study by Clarke, Scrowston, and Sutton (1973) explored the electrophilic substitution reactions of 4-hydroxybenzo[b]thiophen and related compounds. This research is significant for understanding the chemical behavior and potential applications of similar compounds, including Methyl 4-bromo-5-chloro-2-hydroxybenzoate in organic synthesis and drug development (Clarke, Scrowston, & Sutton, 1973).

• Crystal and Molecular Structure Analysis : Sharfalddin et al. (2020) conducted a detailed study on Methyl 4-hydroxybenzoate, examining its single crystal structure, Hirshfeld surface, and theoretical analysis. This research contributes to understanding the structural and electronic properties of similar benzoate derivatives (Sharfalddin et al., 2020).

• Metabolic Studies : Van den Tweel, Kok, and de Bont (1987) investigated the metabolic pathways of halogenated benzoates, including 4-bromo- and 4-chlorobenzoate. Their findings on the hydrolytic dehalogenation process are relevant to understanding the metabolic fate and environmental impact of such compounds (Van den Tweel, Kok, & de Bont, 1987).

• Synthesis of Complex Molecules : Laak and Scharf (1989) described the synthesis of polysubstituted aromatic carboxylic acids, which are important in the production of antibiotics like calichemicins. This research highlights the role of halogenated benzoic acids in synthesizing medically significant compounds (Laak & Scharf, 1989).

• Novel Organic Reactions : Drewry and Scrowston (1969) explored the bromination and Vilsmeier–Haack formylation of benzo[b]thiophen derivatives, providing insight into novel organic reactions that could be applicable to Methyl 4-bromo-5-chloro-2-hydroxybenzoate (Drewry & Scrowston, 1969).

• Liquid Crystalline and Fire Retardant Molecules : Jamain, Khairuddean, and Tay Guan-Seng (2020) synthesized liquid crystalline and fire retardant molecules based on a cyclotriphosphazene core containing Schiff base and amide linking units. This study demonstrates the potential application of benzoic acid derivatives in materials science (Jamain, Khairuddean, & Tay Guan-Seng, 2020).

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.